Cas no 1256355-85-7 (2-(2,6-Dichlorophenylmethoxy)phenylboronic acid)

• Product Name: 2-(2,6-Dichlorophenylmethoxy)phenylboronic acid
• CAS No: 1256355-85-7
• MF: C₁₃H₁₁BCl₂O₃
• MW: 296.941642045975
• MDL: MFCD12634041
• CID: 2193981
• PubChem ID: 43327861
• Update Time: 2025-06-12

2-(2,6-Dichlorophenylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenylmethoxy)phenylboronic acid
• [2-[(2,6-dichlorophenyl)methoxy]phenyl]boronic acid
• AKOS009319810
• BS-19853
• {2-[(2,6-Dichlorophenyl)methoxy]phenyl}boronic acid
• MFCD12634041
• (2-((2,6-Dichlorobenzyl)oxy)phenyl)boronic acid
• 1256355-85-7
• (2-((2,6-Dichlorobenzyl)oxy)phenyl)boronicacid
• 2-[(2,6-DICHLOROPHENYL)METHOXY]PHENYLBORONIC ACID
• SCHEMBL2559680
• CS-0178783
• Boronic acid, B-[2-[(2,6-dichlorophenyl)methoxy]phenyl]-
• DTXSID10655843
• DB-354683

• MDL： MFCD12634041
• Inchi： 1S/C13H11BCl2O3/c15-11-5-3-6-12(16)9(11)8-19-13-7-2-1-4-10(13)14(17)18/h1-7,17-18H,8H2
• InChI Key： GMDQQBXOTWOKNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC=CC=1B(O)O)Cl

Computed Properties

• Exact Mass: 296.01800
• Monoisotopic Mass: 296.0178298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 2.25220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,6-Dichlorophenylmethoxy)phenylboronic acid

2-(2,6-Dichlorophenylmethoxy)phenylboronic Acid: A Comprehensive Overview

2-(2,6-Dichlorophenylmethoxy)phenylboronic acid (CAS No. 1256355-85-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structure, which combines a phenylboronic acid moiety with a dichlorophenylmethoxy substituent. The compound's distinct chemical properties make it an essential building block in various synthetic pathways and applications.

The synthesis of 2-(2,6-dichlorophenylmethoxy)phenylboronic acid typically involves the reaction of 2,6-dichlorobenzyl chloride with phenylboronic acid in the presence of a suitable base. This reaction is well-documented in the literature and has been optimized to achieve high yields and purity. The resulting compound is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In the realm of medicinal chemistry, 2-(2,6-dichlorophenylmethoxy)phenylboronic acid has shown promise as a key intermediate in the development of novel pharmaceuticals. Boronic acids and their derivatives are known for their ability to form stable complexes with various biomolecules, including enzymes and receptors. This property makes them valuable tools in drug discovery and design. Recent studies have explored the use of boronic acids in the development of inhibitors for specific enzymes involved in disease pathways, such as proteases and kinases.

One notable application of 2-(2,6-dichlorophenylmethoxy)phenylboronic acid is in the synthesis of boronate esters, which are used as reversible inhibitors for carbohydrate-binding proteins. These inhibitors have potential applications in the treatment of diseases such as diabetes and cancer, where carbohydrate-binding proteins play a crucial role. The ability to modulate these interactions with high specificity and reversibility makes boronate esters an attractive class of compounds for therapeutic development.

In addition to its medicinal applications, 2-(2,6-dichlorophenylmethoxy)phenylboronic acid has found utility in materials science. Boronic acids are widely used in the preparation of functional polymers and supramolecular assemblies due to their ability to form dynamic covalent bonds. These materials have applications in areas such as drug delivery systems, sensors, and smart materials that can respond to environmental stimuli.

The reactivity of boronic acids also makes them valuable reagents in Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis to form carbon-carbon bonds. In these reactions, boronic acids react with aryl or vinyl halides in the presence of a palladium catalyst to produce biaryls or styrenes. The use of 2-(2,6-dichlorophenylmethoxy)phenylboronic acid as a coupling partner has been demonstrated in several studies, highlighting its versatility and reliability in this context.

The safety profile of 2-(2,6-dichlorophenylmethoxy)phenylboronic acid is an important consideration for both laboratory use and industrial applications. While boronic acids are generally considered to be relatively safe compared to other reactive intermediates, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 2-(2,6-dichlorophenylmethoxy)phenylboronic acid (CAS No. 1256355-85-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an indispensable tool for researchers and chemists working on cutting-edge projects. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.